Cas no 350990-25-9 (Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate)

Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate is a thiophene-based organic compound with a molecular formula of C18H23NO2S. It features a multifunctional structure incorporating an amino group, a carboxylate ester, and an isobutylphenyl substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a key building block for the development of bioactive molecules due to its electron-rich thiophene core and modifiable functional groups. Its structural rigidity and lipophilic nature enhance its suitability for drug discovery applications, particularly in targeting enzyme inhibition or receptor modulation. The presence of the ester group allows for further derivatization, enabling fine-tuning of physicochemical properties. This compound is typically synthesized under controlled conditions to ensure high purity and stability.

Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate structure

350990-25-9 structure

Product Name:Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate

CAS No:350990-25-9

MF:C₁₈H₂₃NO₂S

MW:317.445723772049

MDL:MFCD01922095

CID:3057639

PubChem ID:2887288

Update Time:2025-07-02

Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- <br>2-Amino-4-(4-isobutyl-phenyl)-5-methyl-thiophene-3-carboxylic acid ethyl es ter
- Oprea1_692259
- CBMicro_046847
- BBL016163
- H21698
- ethyl2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate
- ALBB-001784
- VS-05183
- BIM-0046714.P001
- 350990-25-9
- ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate
- CS-0318017
- MFCD01922095
- AKOS000304270
- ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate
- STK348748
- Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate
- MDL： MFCD01922095
- Inchi： 1S/C18H23NO2S/c1-5-21-18(20)16-15(12(4)22-17(16)19)14-8-6-13(7-9-14)10-11(2)3/h6-9,11H,5,10,19H2,1-4H3
- InChI Key： YNWMFBCBCJQLPI-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C(=C1C)C1C=CC(=CC=1)CC(C)C)N

Computed Properties

Exact Mass: 317.14495015Da
Monoisotopic Mass: 317.14495015Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 80.6Å²

Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E260720-250mg	Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate	350990-25-9	250mg	$ 275.00	2022-06-05
TRC	E260720-500mg	Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate	350990-25-9	500mg	$ 450.00	2022-06-05
TRC	E260720-1000mg	Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate	350990-25-9	1g	$ 720.00	2022-06-05
Matrix Scientific	029027-500mg	Ethyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate	350990-25-9	500mg	$126.00	2023-09-06
abcr	AB379712-500 mg	Ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate	350990-25-9	500MG	€254.60	2023-02-20
abcr	AB379712-1 g	Ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate	350990-25-9	1g	€322.50	2023-04-25
abcr	AB379712-5 g	Ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate	350990-25-9	5g	€907.00	2023-04-25
abcr	AB379712-500mg	Ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate; .	350990-25-9	500mg	€269.00	2025-02-13
abcr	AB379712-1g	Ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate; .	350990-25-9	1g	€317.00	2025-02-13
abcr	AB379712-5g	Ethyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate; .	350990-25-9	5g	€877.00	2025-02-13